Cas no 312607-99-1 (5-Methyl-2,3-dihydrobenzofuran-2-carboxylic acid)

• Product Name: 5-Methyl-2,3-dihydrobenzofuran-2-carboxylic acid
• CAS No: 312607-99-1
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 2951353
• PubChem ID: 23244651
• Update Time: 2025-05-26

5-Methyl-2,3-dihydrobenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-甲基-2,3-二氢苯并呋喃-2-羧酸
• 5-Methyl-2,3-dihydrobenzofuran-2-carboxylic acid
• 5-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid
• 5-Methyl-2,3-dihydrobenzofuran-2-carboxylicacid
• EN300-785186
• 312607-99-1
• SCHEMBL24193318
• CS-0217588
• AKOS005217417
• MMA60799

• Inchi： 1S/C10H10O3/c1-6-2-3-8-7(4-6)5-9(13-8)10(11)12/h2-4,9H,5H2,1H3,(H,11,12)
• InChI Key： RJSBBXVFJHTACN-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=CC=2CC1C(=O)O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5

Additional information on 5-Methyl-2,3-dihydrobenzofuran-2-carboxylic acid

5-Methyl-2,3-dihydrobenzofuran-2-carboxylic acid (CAS No. 312607-99-1): A Comprehensive Overview

5-Methyl-2,3-dihydrobenzofuran-2-carboxylic acid (commonly referred to as CAS No. 312607-99-1) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzofurans, which are aromatic heterocycles with a fused benzene ring and a furan ring. The presence of a methyl group at the 5-position and a carboxylic acid group at the 2-position introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 5-Methyl-2,3-dihydrobenzofuran-2-carboxylic acid typically involves multi-step organic reactions, often starting from readily available starting materials such as benzaldehyde or its derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral center at the 5-position, which is critical for its biological activity. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability in its production process.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The benzofuran core is known for its ability to interact with various biological targets, including kinases, G-protein coupled receptors (GPCRs), and nuclear receptors. For instance, studies have shown that derivatives of 5-Methyl-2,3-dihydrobenzofuran-2-carboxylic acid exhibit potent anti-inflammatory and antioxidant activities, making them candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 5-Methyl-2,3-dihydrobenzofuran-2-carboxylic acid has also found use in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensing applications. Recent research has demonstrated its utility in designing metalloenzymes for selective catalysis in organic synthesis.

The structural versatility of CAS No. 312607-99-1 also makes it an attractive candidate for polymer chemistry. By incorporating this compound into polymer backbones, researchers have developed novel materials with enhanced mechanical properties and thermal stability. These materials hold potential for use in high-performance composites and advanced coatings.

From an environmental perspective, the biodegradability and eco-friendly properties of 5-Methyl-2,3-dihydrobenzofuran-2-carboxylic acid have been extensively studied. Its ability to degrade under aerobic conditions without releasing harmful byproducts makes it a sustainable choice for industrial applications.

In conclusion, 5-Methyl-2,3-dihydrobenzofuran-2-carboxylic acid (CAS No. 312607-99-1) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key molecule for future innovations in drug development, materials science, and sustainable chemistry.